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Compound of Interest

Compound Name: 5-Isopropyl-1,3-cyclohexanedione

Cat. No.: B091602

Introduction

5-Isopropyl-1,3-cyclohexanedione is a versatile cyclic diketone that serves as a valuable
building block in the synthesis of various pharmaceutical compounds.[1] Its unique structural
features and reactivity make it an important intermediate in the development of therapeutic
agents, particularly those targeting metabolic disorders.[1] This application note focuses on the
utility of 5-isopropyl-1,3-cyclohexanedione in the synthesis of dihydropyrimidinone-based
calcium channel blockers, a class of drugs with significant antihypertensive properties. The
Biginelli reaction, a one-pot three-component condensation, provides an efficient route to these
pharmacologically active molecules. Dihydropyrimidinones are of considerable interest due to
their therapeutic potential as antiviral, antibacterial, anti-inflammatory, and antitumor agents.

Core Application: Synthesis of
Dihydropyrimidinone-Based Calcium Channel
Blockers

The synthesis of dihydropyrimidinone derivatives from 5-isopropyl-1,3-cyclohexanedione is a
key application in pharmaceutical development. These compounds are structurally analogous
to nifedipine, a well-known calcium channel blocker used in the management of hypertension.
The Biginelli reaction allows for the straightforward construction of the dihydropyrimidinone
core, which is essential for their biological activity.
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The general scheme for the Biginelli reaction involving 5-isopropyl-1,3-cyclohexanedione is
depicted below:
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Reactants

5-Isopropyl-1,3-cyclohexanedione
Aromatic Aldehyde

Acid Catalys Catalyzes
(e.g., HCI)

Biginelli 4-Aryl-7-isopropyl-5-ox0-1,4,5,6,7,8-
Condensation hexahydroquinazoline-2(1H)-(thi)one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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